![molecular formula C15H30O5S B1354302 Nonyl beta-D-thioglucopyranoside CAS No. 98854-15-0](/img/structure/B1354302.png)
Nonyl beta-D-thioglucopyranoside
Overview
Description
Nonyl beta-D-thioglucopyranoside is a type of nonionic detergent . It is used for cell lysis or to solubilize membrane proteins without denaturing them . This is particularly useful in order to crystallize them or to reconstitute them into lipid bilayers .
Synthesis Analysis
The synthesis of alkyl-β-D-thioglucopyranosides, including nonyl-β-D-thioglucopyranoside, involves several steps starting from glucose . The overall yield is about 80% .Molecular Structure Analysis
The empirical formula of nonyl beta-D-thioglucopyranoside is C15H30O5S . Its molecular weight is 322.46 .Chemical Reactions Analysis
The synthesis of nonyl-β-D-thioglucopyranoside involves several chemical reactions starting from glucose . The critical micelle concentrations of n-hexyl-, n-heptyl-, n-octyl-, and n-nonyl-β-D-thioglucopyranoside were determined .Physical And Chemical Properties Analysis
Nonyl beta-D-thioglucopyranoside is a solid substance . It has a pH of 5-8 . Its solubility in methanol: water (1:1) is 0.05%, clear, colorless .Scientific Research Applications
Membrane Biochemistry
“Nonyl beta-D-thioglucopyranoside” is a non-ionic detergent that has been synthesized and used in membrane biochemistry . It has been found to be useful for the solubilization of membrane proteins from Escherichia coli . The detergent can be easily removed by dialysis .
Protein Solubilization
The solubilizing power of this detergent for Escherichia coli membrane proteins is similar to that of n-octyl beta-D-glucopyranoside, which has been widely used in membrane biochemistry . No inactivation of proteins was observed after the solubilization .
Cost-Effective Synthesis
“Nonyl beta-D-thioglucopyranoside” is superior to n-octyl beta-D-glucopyranoside in that it is much more stable and can be synthesized at much lower cost .
Isolation of Membrane Proteins
This compound may be used to isolate membrane proteins from E. coli without inactivation . It is stable in aqueous solution and can be easily removed by dialysis .
Interfacial Adsorption and Micellar Properties
The effect of the addition of ethylene glycol on the interfacial adsorption and micellar properties of the alkylglucoside surfactant n-octyl-β-D-thioglucopyranoside has been investigated .
Use in Immunological Applications
There is evidence of the use of n-Octyl-β-D-thioglucopyranoside in the isolation of a bacterial membrane protein, which is an improved method for immunological applications .
Mechanism of Action
Target of Action
Nonyl beta-D-thioglucopyranoside, also known as Nonyl b-D-thioglucopyranoside, is a type of glucoside detergent . Its primary targets are biomolecules , particularly membrane proteins . These targets play a crucial role in various biological processes, including signal transduction, cell adhesion, and ion transport.
Mode of Action
Nonyl beta-D-thioglucopyranoside interacts with its targets by solubilizing and stabilizing them . This compound is known for its mildness, biocompatibility, and ability to solubilize and stabilize a wide range of biomolecules . It enhances the solubilization of hydrophobic biomolecules and improves the extraction of membrane proteins .
Result of Action
The result of Nonyl beta-D-thioglucopyranoside’s action is the solubilization and stabilization of membrane proteins . This can facilitate various research applications, such as protein purification, crystallization, and structural studies .
Action Environment
The action of Nonyl beta-D-thioglucopyranoside can be influenced by environmental factors. For instance, its detergent properties can be enhanced by the presence of a longer alkyl chain, conferring higher hydrophobicity . This can enhance the solubilization of hydrophobic biomolecules and improve the extraction of membrane proteins .
Safety and Hazards
properties
IUPAC Name |
(2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-nonylsulfanyloxane-3,4,5-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H30O5S/c1-2-3-4-5-6-7-8-9-21-15-14(19)13(18)12(17)11(10-16)20-15/h11-19H,2-10H2,1H3/t11-,12-,13+,14-,15+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HICSQFRUQXWIGI-QMIVOQANSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCSC1C(C(C(C(O1)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCS[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H30O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10470659 | |
Record name | Nonyl 1-thio-beta-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10470659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Nonyl beta-D-thioglucopyranoside | |
CAS RN |
98854-15-0 | |
Record name | Nonyl 1-thio-beta-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10470659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Nonyl β-D-thioglucoside | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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